Cas no 85231-87-4 (Methanone, (4-methyl-1,2,5-thiadiazol-3-yl)phenyl-)

• Product Name: Methanone, (4-methyl-1,2,5-thiadiazol-3-yl)phenyl-
• CAS No: 85231-87-4
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 1835142
• PubChem ID: 11830534
• Update Time: 2025-04-21

Methanone, (4-methyl-1,2,5-thiadiazol-3-yl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-methyl-1,2,5-thiadiazol-3-yl)phenyl-
• (4-methyl-1,2,5-thiadiazol-3-yl)-phenylmethanone
• SCHEMBL2484545
• 85231-87-4
• GBSOFBVWXYUOAN-UHFFFAOYSA-N
• (4-Methyl-1,2,5-thiadiazol-3-yl)(phenyl)methanone
• (4-Methyl-[1,2,5]thiadiazol-3-yl)-phenyl-methanone
• DTXSID20474087

• Inchi： 1S/C10H8N2OS/c1-7-9(12-14-11-7)10(13)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： GBSOFBVWXYUOAN-UHFFFAOYSA-N
• SMILES： S1N=C(C)C(C(C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 204.03573406g/mol
• Monoisotopic Mass: 204.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.1Ų